4,8-Bis(butylamino)naphthalene-1,5-dione

• CAS No.: 91024-04-3
• Molecular Formula: C18H24N2O2
• Molecular Weight: 300.4 g/mol
• IUPAC Name: 8-(butylamino)-4-butylimino-5-hydroxynaphthalen-1-one
• InChI: InChI=1S/C18H24N2O2/c1-3-5-11-19-13-7-9-16(22)18-14(20-12-6-4-2)8-10-15(21)17(13)18/h7-10,19,22H,3-6,11-12H2,1-2H3
• InChI Key: HNUMCXJXWPEZAH-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=C2C(=O)C=CC(=NCCCC)C2=C(C=C1)O

Description

4,8-Bis(butylamino)naphthalene-1,5-dione is a naphthalene-derived diketone functionalized with butylamino groups at the 4 and 8 positions. Its structure features a conjugated aromatic system with electron-withdrawing ketone groups and electron-donating alkylamino substituents, which influence its physicochemical and biological properties. Potential applications include enzyme inhibition, antioxidant activity, or use as a chemical intermediate, though specific biological data for this compound remain unreported in the literature reviewed.

Preparation Methods

The synthesis of 4,8-Bis(butylamino)naphthalene-1,5-dione typically involves multi-step organic reactions. One common synthetic route starts with the alkylation of 4-bromo-1,8-naphthalic anhydride, followed by borylation with bis(pinacolato)diboron catalyzed by Pd(PPh3)Cl2/KOAc. The resulting intermediate is then treated with appropriate amines to yield the final product . Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity.

Chemical Reactions Analysis

4,8-Bis(butylamino)naphthalene-1,5-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form quinone derivatives.

Reduction: Reduction reactions can convert the naphthalene-1,5-dione core to hydroquinone derivatives.

Substitution: The butylamino groups can be substituted with other functional groups using appropriate reagents and conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

4,8-Bis(butylamino)naphthalene-1,5-dione has several scientific research applications:

Organic Electronics: It is used as an emissive material in organic light-emitting diodes (OLEDs) due to its luminescent properties.

Medicinal Chemistry: The compound is investigated for its potential therapeutic properties, including anticancer and antimicrobial activities.

Material Science: It is used in the development of advanced materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 4,8-Bis(butylamino)naphthalene-1,5-dione involves its interaction with molecular targets and pathways. In organic electronics, the compound’s luminescent properties are attributed to its ability to undergo electroluminescence, where it emits light in response to an electric current. In medicinal applications, the compound may interact with cellular targets, leading to the inhibition of specific enzymes or pathways involved in disease progression .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Naphthalene Dione Derivatives with Varied Substituents

2-(Benzylamino)naphthalene-1,4-dione (Compound 7, )

• Structure: Benzylamino substituent at position 2 of naphthalene-1,4-dione.
• Synthesis : Yield of 78% via condensation of naphthalene-1,4-dione with benzylamine .
• However, steric bulk from butyl groups could reduce binding affinity to specific enzymatic targets .

4,8-Diaminonaphthalene-1,5-dione ()

• Structure: Primary amino groups at positions 4 and 8.
• Reactivity: Higher nucleophilicity and reactivity due to unsubstituted amino groups, increasing susceptibility to oxidation or cross-linking reactions.
• Toxicity: Likely more toxic than the butylamino derivative due to greater chemical reactivity .
• Comparison: The butylamino groups in the target compound reduce reactivity, improving stability for pharmaceutical or industrial applications .

Beta-Diketone-Containing Compounds: Curcumin Analogs ()

• Structure : Linear beta-diketone in curcumin vs. aromatic naphthalene dione in the target compound.
• Bioactivity : Curcumin analogs inhibit DNA methyltransferase 1 (DNMT1) via their beta-diketone pharmacophore but suffer from poor bioavailability .
• Comparison : The conjugated naphthalene system in the target compound may offer superior metabolic stability compared to curcumin’s linear structure. However, its larger aromatic core could limit solubility, necessitating formulation adjustments .

Structural Isomers: 1,8-Bis(dimethylamino)naphthalene ()

• Structure: Dimethylamino groups at positions 1 and 8.
• Properties : Acts as a "proton sponge" due to strong basicity, with applications in organic synthesis and catalysis .
• Comparison: The 4,8-substitution pattern and butylamino groups in the target compound reduce basicity but increase lipophilicity, favoring applications in drug delivery over catalysis .

Data Table: Key Comparative Properties

Compound Name	Substituents	Core Structure	Key Bioactivity/Property	LogP (Predicted)	Reference
4,8-Bis(butylamino)naphthalene-1,5-dione	Butylamino (4,8)	Naphthalene-1,5-dione	Hypothetical enzyme inhibition	High (~4.5)	-
2-(Benzylamino)naphthalene-1,4-dione	Benzylamino (2)	Naphthalene-1,4-dione	Superoxide inhibition	Moderate (~3.2)
Curcumin	Beta-diketone	Linear heptadiene	DNMT1 inhibition	Low (~2.5)
4,8-Diaminonaphthalene-1,5-dione	Amino (4,8)	Naphthalene-1,5-dione	High reactivity	Low (~1.8)
1,8-Bis(dimethylamino)naphthalene	Dimethylamino (1,8)	Naphthalene	Proton sponge (strong basicity)	Moderate (~2.9)